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Compound of Interest

Compound Name: N6-Palmitoyl lysine

CAS No.: 59012-44-1

Cat. No.: B7823749

Get Quote

Executive Summary
N6-Palmitoyl-L-Lysine (Pal-Lys) represents a convergence of nutrient delivery and physical

shear protection in modern serum-free media (SFM). Unlike traditional additives that function

solely as surfactants (e.g., Pluronic F-68) or carrier proteins (e.g., BSA), Pal-Lys is a

metabolizable lipoamino acid. It serves a dual function: acting as a non-animal-derived

surfactant to protect cells from hydrodynamic stress while simultaneously delivering palmitic

acid—a critical lipid for membrane biogenesis—in a highly bioavailable, soluble form.

This guide details the physicochemical properties, preparation protocols, and experimental

optimization of Pal-Lys for CHO, HEK293, and stem cell culture systems.

Scientific Mechanism & Rationale
The "Metabolizable Surfactant" Paradigm
In bioreactors, cells face two primary challenges: shear stress from sparging/agitation and lipid

auxotrophy in serum-free environments.
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Traditional Approach: Pluronic F-68 (Poloxamer 188) is used for shear protection but is non-

metabolizable, accumulating in the media and potentially complicating downstream

purification. Fatty acids are supplied via BSA complexes, which introduces batch-to-batch

variability and adventitious agent risks.

The Pal-Lys Advantage: Pal-Lys is an amphiphilic molecule.[1] Its hydrophobic palmitoyl tail

inserts into the gas-liquid interface (reducing surface tension) and the cell membrane

(increasing resistance to shear). Crucially, cells can internalize Pal-Lys and enzymatically

cleave it into L-Lysine (amino acid source) and Palmitate (energy/membrane source), leaving

no residual polymer accumulation.

Mechanism of Action Diagram
The following diagram illustrates how Pal-Lys bridges the gap between physical protection and

metabolic support.
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Caption: Figure 1. Dual-mode action of N6-Palmitoyl-L-Lysine: Physicochemical shear

protection at the interface and biological nutrient delivery intracellularly.
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Property Specification Notes

Chemical Name N6-(1-Oxohexadecyl)-L-lysine
Also known as

-Palmitoyl-Lysine

CAS Number 59012-43-0
Verify CAS for specific salt

forms

Molecular Weight 384.6 g/mol

Solubility
Low in water; Soluble in

DMSO, Ethanol, Alkaline pH

Critical: Requires specific

solubilization protocol

Appearance White crystalline powder
Hygroscopic; store desiccated

at -20°C

Stock Solution Protocol (100 mM)
Direct addition of powder to media will result in precipitation. Use this solvent-based method for

sterility and stability.

Reagents:

N6-Palmitoyl-L-Lysine powder[1]

Dimethyl Sulfoxide (DMSO), Cell Culture Grade (anhydrous)

Alternative: 0.1 M NaOH (if solvent-free is required, though stability is lower)

Procedure:

Weighing: Weigh 38.5 mg of N6-Palmitoyl-L-Lysine.

Solubilization: Add 1.0 mL of sterile DMSO.

Dissolution: Vortex vigorously. If necessary, warm to 37°C for 5-10 minutes until the solution

is completely clear.

Note: The solution may appear viscous.
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Sterilization: Filter through a 0.2 µm PTFE (hydrophobic) syringe filter if not using sterile

DMSO.

Storage: Aliquot into small volumes (e.g., 100 µL) and store at -20°C. Avoid repeated freeze-

thaw cycles.

Application Protocols
Optimization of Concentration (Titration Assay)
Because Pal-Lys affects both physical properties and metabolism, the optimal concentration

must be determined empirically for each cell line.

Target Range: 10 µM – 200 µM (approx. 4 mg/L – 80 mg/L).

Comparison: Pluronic F-68 is typically used at 1000 mg/L (0.1%). Pal-Lys is effective at

much lower concentrations due to its specific lipid nature.

Workflow Diagram:
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Caption: Figure 2. Titration workflow. Pre-dilution is critical to prevent local precipitation when

adding hydrophobic stock to aqueous media.

Step-by-Step Supplementation Protocol
Pre-Culture: Ensure cells (CHO, HEK, etc.) are adapted to serum-free media and are in the

exponential growth phase.

Media Preparation:

Thaw the 100 mM Pal-Lys stock at 37°C.

Crucial Step (Pre-dilution): Do not add 100 mM stock directly to the bioreactor. Prepare a

100x working solution by diluting the stock into a small volume of warm (37°C) media

under constant stirring.

Example: To achieve 50 µM final in 1 L bioreactor:

Target amount: 50 µmol.

Volume of 100 mM Stock: 0.5 mL.

Add 0.5 mL Stock to 50 mL warm media (vortexing).

Add this 50 mL mixture to the 950 mL bioreactor volume.

Cultivation:

Monitor Viable Cell Density (VCD) and Viability daily.

Observe foam formation. Pal-Lys reduces surface tension; excessive foaming may require

antifoam (though Pal-Lys often stabilizes foam less than Pluronic).

Analysis:

Compare growth kinetics against a Pluronic F-68 control.
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Success Metric: Equivalent shear protection with improved specific productivity (due to

lipid supplementation).

Troubleshooting & FAQs
Issue Probable Cause Corrective Action

Precipitation upon addition
"Shock" precipitation due to

high hydrophobicity.

Use the Pre-dilution step

(Section 4.2). Ensure media is

warm (37°C) during addition.

Cell toxicity at high conc.
Detergent effect disrupting

membranes (>200 µM).

Reduce concentration. The

"surfactant" limit is lower for

lipoamino acids than for

polymers like Pluronic.

Cloudy Stock Solution
Incomplete dissolution or

moisture contamination.

Re-warm to 37°C. If cloudiness

persists, discard and prepare

fresh using anhydrous DMSO.

Foaming Surface activity is high.

Adjust aeration strategy. Pal-

Lys foam is typically looser

than Pluronic foam; antifoam C

emulsion is compatible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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